Methyl 4-[3-(4-nitrophenyl)-3-oxoprop-1-en-1-yl]benzoate

• Molecular Formula: C17H13NO5
• Molecular Weight: 311.29 g/mol
• IUPAC Name: methyl 4-[3-(4-nitrophenyl)-3-oxoprop-1-enyl]benzoate
• InChI: InChI=1S/C17H13NO5/c1-23-17(20)14-5-2-12(3-6-14)4-11-16(19)13-7-9-15(10-8-13)18(21)22/h2-11H,1H3
• InChI Key: LTAVNMSNCGJYBH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C=CC(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Description

Methyl 4-[3-(4-nitrophenyl)-3-oxoprop-1-en-1-yl]benzoate is a useful research compound. Its molecular formula is C17H13NO5 and its molecular weight is 311.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 16.5 g of 1-(4-nitrophenyl)ethanone, 16.4 g of methyl 4-formylbenzoate and 100 mL of ethanol was added dropwise 4.0 mL of piperidine at room temperature, followed by heating under reflux for 8 hours. The precipitate was collected by filtration, thereby obtaining 24.6 g of a crude product. The crude product was suspended in 100 mL of ethanol, followed by heating under reflux for 6 hours. The precipitate was collected by filtration, thereby obtaining 24.0 g of methyl 4-[3-(4-nitrophenyl)-3-oxoprop-1-en-1-yl]benzoate.